Cas no 752236-18-3 (Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone)

• Product Name: Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone
• CAS No: 752236-18-3
• MF: C₂₀H₂₄N₂O₈S₂
• MW: 484.543163299561
• CID: 6725071
• Update Time: 2024-03-03

Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone Chemical and Physical Properties

Names and Identifiers

• Rostratin C
• (-)-Rostratin C
• Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone

• Inchi： 1S/C20H24N2O8S2/c1-29-11-3-9(23)7-5-19-18(28)22-14-8(10(24)4-12(30-2)16(14)26)6-20(22,32-31-19)17(27)21(19)13(7)15(11)25/h7-8,11-16,25-26H,3-6H2,1-2H3
• InChI Key： WZZFRBNMRXVFNQ-UHFFFAOYSA-N
• SMILES： COC1C(O)C2C(CC34N2C(=O)C2(N(C3=O)C3C(C(OC)CC(C3C2)=O)O)SS4)C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• XLogP3: -4.182

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Epipolythiodioxopiperazines